![molecular formula C20H18N4O2S B2930280 2-benzamido-N-(pyridin-4-ylmethyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide CAS No. 942004-77-5](/img/structure/B2930280.png)
2-benzamido-N-(pyridin-4-ylmethyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that likely belongs to the class of compounds known as benzanilides . These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring . They have the general structure RNC(=O)R’, where R,R’= benzene .
Scientific Research Applications
Kinase Inhibition and Anticancer Activity
Substituted benzamides, like the compound , have been identified as potent and selective inhibitors of specific kinase activities. For example, research on substituted 3-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamides demonstrated significant inhibition of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity. These compounds have shown promise in preclinical models for their anticancer efficacy, particularly in lung and colon carcinoma xenograft models, due to their excellent kinase selectivity and favorable pharmacokinetic properties (Borzilleri et al., 2006).
Heterocyclic Synthesis
The synthesis and functionalization of heterocyclic compounds are crucial in medicinal chemistry for creating new therapeutic agents. Compounds structurally related to 2-benzamido-N-(pyridin-4-ylmethyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide have been used to synthesize a variety of heterocyclic derivatives. These derivatives have potential applications in the development of novel drugs with diverse biological activities (Mohareb et al., 2004).
Antituberculosis Activity
Thiazole-aminopiperidine hybrid analogues, which share structural features with the compound of interest, have been designed and synthesized as novel inhibitors of Mycobacterium tuberculosis GyrB. Among these, certain compounds exhibited promising antituberculosis activity along with minimal cytotoxicity, indicating their potential as lead compounds for developing new antituberculosis therapies (Jeankumar et al., 2013).
Antibacterial Agents
Analogues of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones, which share a core structural similarity with the target compound, have been synthesized and evaluated for their antibacterial activity. Certain compounds in this series displayed significant activity against Staphylococcus aureus and Bacillus subtilis, suggesting the potential of these structures in developing new antibacterial agents (Palkar et al., 2017).
Mechanism of Action
Target of Action
The primary target of this compound is Mycobacterium tuberculosis H37Ra . This bacterium is the causative agent of tuberculosis, a serious infectious disease. The compound has been designed and synthesized as a potent anti-tubercular agent .
Mode of Action
It is known that thiazole derivatives, which this compound is a part of, have diverse biological activities . They can act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Biochemical Pathways
The compound likely affects the biochemical pathways related to the survival and proliferation of Mycobacterium tuberculosis. Thiazoles are known to interfere with various cellular processes such as canonical Wnt signaling, DNA damage response, cell cycle progression, apoptosis, and chromosome segregation .
Pharmacokinetics
Thiazoles are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of the compound.
Result of Action
The compound exhibits significant activity against Mycobacterium tuberculosis H37Ra, with 50% inhibitory concentrations (IC 50) ranging from 1.35 to 2.18 μM . It has been found to inhibit the proliferation of tumor cell lines in a dose and cell line specific manner .
properties
IUPAC Name |
2-benzamido-N-(pyridin-4-ylmethyl)-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O2S/c25-18(14-4-2-1-3-5-14)24-20-23-17-15(6-7-16(17)27-20)19(26)22-12-13-8-10-21-11-9-13/h1-5,8-11,15H,6-7,12H2,(H,22,26)(H,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCQFOCMHARWFDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1C(=O)NCC3=CC=NC=C3)N=C(S2)NC(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.